Cas no 55509-77-8 ((S)-3,7-dimethyloctanoic acid)

• Product Name: (S)-3,7-dimethyloctanoic acid
• CAS No: 55509-77-8
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 2184766
• PubChem ID: 488116
• Update Time: 2025-04-21

(S)-3,7-dimethyloctanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3,7-dimethyloctanoic acid
• AT42327
• Dihydrorhodinic acid
• SCHEMBL9858195
• 55509-77-8
• DB-310418
• DGGBNSXAFVNQJU-VIFPVBQESA-N
• (3S)-3,7-dimethyloctanoic acid

• Inchi： 1S/C10H20O2/c1-8(2)5-4-6-9(3)7-10(11)12/h8-9H,4-7H2,1-3H3,(H,11,12)/t9-/m0/s1
• InChI Key： DGGBNSXAFVNQJU-VIFPVBQESA-N
• SMILES： OC(C[C@@H](C)CCCC(C)C)=O

Computed Properties

• Exact Mass: 172.146329876Da
• Monoisotopic Mass: 172.146329876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų